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Compound of Interest

Compound Name: 6-Aminohexanenitrile

CAS No.: 31196-10-8

Cat. No.: B7779925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 6-Aminohexanenitrile
6-Aminohexanenitrile, also known as 6-aminocapronitrile or ω-aminocapronitrile, is an

organic compound featuring both a primary amine (-NH₂) and a nitrile (-C≡N) functional group.

[1][2] This unique structure makes it a valuable intermediate in various chemical syntheses.[1]

Its CAS Registry Number is 2432-74-8.[2][3]

Molecular Structure:

Molecular Formula: C₆H₁₂N₂[2][3]

Molecular Weight: 112.17 g/mol [4][5]

Canonical SMILES: NCCCCCC#N[2]

IUPAC Name: 6-aminohexanenitrile[4][6]
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Physicochemical Properties
6-Aminohexanenitrile is a colorless to light yellow liquid under standard conditions.[4][7] A

detailed summary of its physical and chemical properties is presented below.

Property Value Source(s)

Melting Point -31.4 °C [2][6]

Boiling Point 235.5 °C (at 1.01325 bar) [6]

129-132 °C (at 26 Torr) [2]

Density
800.256 kg/m ³ (at 25 °C,

1.01325 bar)
[6]

Refractive Index 1.4475 [8][9]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol.
[9]

Purity
Commercially available with a

purity of >95.0%.

Synthesis of 6-Aminohexanenitrile
A key synthesis route for 6-Aminohexanenitrile is the partial hydrogenation of adiponitrile

(ADN).[10] This process is a critical step in a newer, more environmentally friendly method for

producing caprolactam, the monomer for Nylon 6.[10] The challenge in this synthesis is to

selectively hydrogenate one of the two nitrile groups of adiponitrile to an amine group, avoiding

further reduction to 1,6-hexanediamine (HMDA).[10]

Catalysts, such as nickel-based catalysts, are employed to achieve high activity and selectivity

for 6-aminocapronitrile.[10] The use of promoters like potassium oxide (K₂O) and lanthanum

oxide (La₂O₃) on a support like α-Al₂O₃ has been shown to enhance the catalyst's performance

by increasing its stability and the selectivity towards the desired product.[10]

Experimental Protocol: Catalytic Hydrogenation of Adiponitrile

This protocol is a generalized representation based on established research.[10]
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Catalyst Preparation: A series of Ni/α-Al₂O₃ catalysts, optionally doped with K₂O and La₂O₃,

are prepared by the impregnation method.

Catalyst Reduction: The catalyst is placed in a fixed-bed reactor and reduced under a

hydrogen flow at a high temperature (e.g., 623 K) for several hours.

Reaction Setup: The reaction is carried out in a continuous flow system using a tubular

stainless steel fixed-bed reactor.

Reaction Conditions: A solution of adiponitrile in a solvent like ethanol is fed into the reactor

along with hydrogen gas. The reaction is typically conducted under atmospheric pressure

and at an elevated temperature (e.g., 453 K).[10]

Product Analysis: The reaction products are collected and analyzed by gas chromatography

(GC) to determine the conversion of adiponitrile and the selectivity for 6-
aminohexanenitrile.

Adiponitrile (ADN)
NC(CH₂)₄CN

H₂ / Catalyst
(e.g., Ni/α-Al₂O₃)

6-Aminohexanenitrile (ACN)
H₂N(CH₂)₅CN

Partial Hydrogenation

1,6-Hexanediamine (HMDA)
H₂N(CH₂)₆NH₂

Further Hydrogenation
(Side Reaction)

Click to download full resolution via product page

Caption: Synthesis of 6-Aminohexanenitrile via partial hydrogenation of adiponitrile.

Chemical Reactivity and Key Reactions
The bifunctional nature of 6-Aminohexanenitrile allows it to undergo a variety of chemical

transformations at both the amine and nitrile groups.

Hydrolysis of the Nitrile Group
The nitrile group can be hydrolyzed to a carboxylic acid, yielding 6-aminocaproic acid (also

known as ε-aminocaproic acid). This reaction can be performed under acidic or basic
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conditions.[11] 6-aminocaproic acid is a precursor to Nylon 6 and also has pharmaceutical

applications.[12]

Experimental Protocol: Hydrolysis to 6-Aminocaproic Acid

This protocol is based on the general principles of nitrile hydrolysis.[11][13]

Reaction Setup: 6-Aminohexanenitrile is dissolved in an aqueous solution of a strong acid

(e.g., hydrochloric acid) or a strong base (e.g., sodium hydroxide).

Heating: The mixture is heated under reflux for a sufficient period to ensure complete

hydrolysis.

Work-up (Acidic Hydrolysis): The resulting solution is often decolorized and evaporated to

yield the hydrochloride salt of the amino acid. The free amino acid can be obtained by using

an ion-exchange resin.[13]

Work-up (Basic Hydrolysis): The reaction mixture is neutralized with an acid to precipitate the

amino acid, which can then be collected by filtration.

Purification: The crude 6-aminocaproic acid can be further purified by recrystallization.

6-Aminohexanenitrile
H₂N(CH₂)₅CN

H₂O, H⁺ or OH⁻

Heat

6-Aminocaproic Acid
H₂N(CH₂)₅COOH

Hydrolysis

Click to download full resolution via product page

Caption: Hydrolysis of 6-Aminohexanenitrile to 6-Aminocaproic Acid.

Reduction of the Nitrile Group
The nitrile group can be reduced to a primary amine, resulting in the formation of 1,6-

hexanediamine (hexamethylenediamine). This reaction is typically carried out using catalytic

hydrogenation.
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Applications
6-Aminohexanenitrile is a crucial intermediate in several industrial processes.

Polymer Synthesis: Its primary application is as a precursor in the production of polyamides,

most notably Nylon 6.[1] The polymerization can proceed through the hydrolysis of the nitrile

to a carboxylic acid, followed by polycondensation.[14]

Pharmaceuticals: It serves as a building block in the synthesis of various pharmaceutical

compounds.[1]

Fine Chemicals: Its versatile reactivity makes it a useful intermediate in the synthesis of

other fine and specialty chemicals.[1]

Analytical Methods
A variety of analytical techniques can be employed for the characterization and quantification of

6-Aminohexanenitrile.

Chromatography: Gas chromatography (GC) and high-performance liquid chromatography

(HPLC) are commonly used for separating and quantifying 6-Aminohexanenitrile in

mixtures.[15][16]

Spectroscopy:

Infrared (IR) Spectroscopy: The IR spectrum of 6-Aminohexanenitrile will show

characteristic absorption bands for the N-H stretching of the primary amine (typically two

peaks in the 3500-3400 cm⁻¹ region) and the C≡N stretching of the nitrile group (around

2250 cm⁻¹).[3][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to

identify the different types of protons in the molecule. The protons on the carbons adjacent

to the amine and nitrile groups will have distinct chemical shifts.[17] ¹³C NMR will show

characteristic signals for the carbon atoms in the molecule, including the nitrile carbon.[4]

[17]
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Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular

weight and fragmentation pattern of 6-Aminohexanenitrile.[3]

Safety and Toxicology
6-Aminohexanenitrile is classified as a hazardous substance and should be handled with

appropriate safety precautions.

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)[4][18]

Skin Corrosion/Irritation

Category 1B (Causes severe skin burns and

eye damage) or Category 2 (Causes skin

irritation)[4][18]

Serious Eye Damage/Eye Irritation Category 2 (Causes serious eye irritation)[4]

Acute Toxicity, Inhalation Warning (Harmful if inhaled)[4]

Specific Target Organ Toxicity May cause respiratory irritation[4]

Handling Precautions:

Handle in a well-ventilated area.[18]

Wear suitable protective clothing, including chemical-impermeable gloves and eye/face

protection.[18]

Avoid contact with skin and eyes.[18]

Avoid breathing mist, gas, or vapors.[18]

Keep away from sources of ignition.[18]

Toxicological Data:

LD50 (Oral, rat): 820 mg/kg

LDLo (Skin, rabbit): 3160 mg/kg
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In lethal-dose studies on rabbits via skin absorption, it has been observed to cause

somnolence and acute pulmonary edema.[4][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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